Cas no 143029-87-2 (Benzene, 1,3-bis[3-nitro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-bis[3-nitro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-
• CAS No: 143029-87-2
• MF: C₂₁H₉F₉N₂O₆
• MW: 556.291597127914
• CID: 1312757
• PubChem ID: 71344578
• Update Time: 2025-04-20

Benzene, 1,3-bis[3-nitro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis[3-nitro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-
• 1-nitro-3-[3-[3-nitro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)benzene
• 143029-87-2
• DTXSID60770974
• 1,1'-{[5-(Trifluoromethyl)-1,3-phenylene]bis(oxy)}bis[3-nitro-5-(trifluoromethyl)benzene]

• Inchi： 1S/C21H9F9N2O6/c22-19(23,24)10-1-13(31(33)34)7-15(3-10)37-17-5-12(21(28,29)30)6-18(9-17)38-16-4-11(20(25,26)27)2-14(8-16)32(35)36/h1-9H
• InChI Key： UVQAQJXVXYELAM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)OC1=CC(=CC(C(F)(F)F)=C1)[N+](=O)[O-])OC1=CC(=CC(C(F)(F)F)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 556.03167
• Monoisotopic Mass: 556.03168947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74